1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione

• IUPAC Name: 1-[2-(2-methyl-1H-indol-3-yl)ethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C15H16N2O2/c1-10-11(12-4-2-3-5-13(12)16-10)8-9-17-14(18)6-7-15(17)19/h2-5,16H,6-9H2,1H3
• InChI Key: OSWSSHUELPPGRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CCN3C(=O)CCC3=O
• Molecular Formula: C15H16N2O2
• DSSTOX Substance ID: DTXSID60352537
• Molecular Weight: 256.30 g/mol
• CAS RN: 431075-23-9

Description

1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione, also known as MEAI, is a chemical compound that belongs to the class of tryptamines. It is a relatively new compound that has gained attention in scientific research due to its potential therapeutic applications. MEAI is a synthetic compound that is not found naturally in any plant or animal species.

Mechanism of Action

1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione acts as a partial agonist at the serotonin 5-HT2A receptor, which means that it activates the receptor to a lesser extent than a full agonist. This results in a moderate increase in serotonin signaling, which has been shown to have therapeutic effects on mood, anxiety, and cognition. 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione also has affinity for other serotonin receptors, which may contribute to its overall effects.
Biochemical and Physiological Effects:
1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione has been shown to have several biochemical and physiological effects in animal studies. It has been found to increase serotonin levels in the brain, which has been associated with improvements in mood and cognition. 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione has also been shown to increase the release of dopamine and norepinephrine, which are neurotransmitters involved in the regulation of mood and attention. Additionally, 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione in lab experiments is its high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione is a relatively new compound, and its effects on humans are not well understood. Additionally, the synthesis of 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione requires specialized equipment and expertise, which may limit its availability for research purposes.

Future Directions

There are several potential future directions for research on 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione. One area of interest is its potential therapeutic applications for mood disorders, anxiety, and cognitive impairment. 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione may also have applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research is needed to understand the long-term effects of 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione on human health and to develop safer and more effective synthesis methods.

Synthesis Methods

1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione is synthesized through a multistep process that involves the reaction of 3-(2-bromoethyl)indole with methyl acrylate, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through the reaction of the intermediate with maleic anhydride. The synthesis of 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione requires specialized equipment and expertise, and should only be performed by trained professionals in a laboratory setting.

Scientific Research Applications

1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione has been the subject of several scientific studies due to its potential therapeutic applications. It has been found to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-2,5-pyrrolidinedione has also been shown to have affinity for other serotonin receptors, including 5-HT2B and 5-HT2C. These receptors are involved in the regulation of appetite, cardiovascular function, and anxiety.